[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate;trihydrate

• IUPAC Name: [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate;trihydrate
• InChI: InChI=1S/C21H27N7O14P2.3H2O/c22-17-12-19(25-7-24-17)28(8-26-12)21-16(32)14(30)11(41-21)6-39-44(36,37)42-43(34,35)38-5-10-13(29)15(31)20(40-10)27-3-1-2-9(4-27)18(23)33;;;/h1-4,7-8,10-11,13-16,20-21,29-32H,5-6H2,(H5-,22,23,24,25,33,34,35,36,37);3*1H2/t10-,11-,13-,14-,15-,16-,20-,21-;;;/m1.../s1
• InChI Key: OPKUFMIMMZGJKL-UHOVGGJYSA-N
• Canonical SMILES: C1=CC(=C[N+](=C1)C2C(C(C(O2)COP(=O)([O-])OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O)C(=O)N.O.O.O
• Isomeric SMILES: C1=CC(=C[N+](=C1)[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)([O-])OP(=O)(O)OC[C@@H]3[C@H]([C@H]([C@@H](O3)N4C=NC5=C(N=CN=C54)N)O)O)O)O)C(=O)N.O.O.O
• Molecular Formula: C21H33N7O17P2
• Molecular Weight: 717.5 g/mol
• CAS No.: 1082604-19-0

Description

[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphate;trihydrate is a useful research compound. Its molecular formula is C21H33N7O17P2 and its molecular weight is 717.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

Analytical Methodology

A liquid chromatography-tandem mass spectrometric (LC-MS/MS) method was established for the quantification of IMM-H007 and its major metabolites. This method is significant in pharmacokinetics studies for its sensitivity and specificity (Jia et al., 2016).

Biochemical Research

The compound was synthesized as a stable analog of ATP, useful for studying the binding site and function of adenylyl cyclases. This research provides insights into the interactions of enzymes with their substrates (Emmrich et al., 2010).

Novel Syntheses

Research on the synthesis of novel dinucleotide analogs has been conducted, contributing to a deeper understanding of molecular structures and potential applications in biochemical fields (Valiyev et al., 2010).

Natural Products and Bioactivities

New natural products related to this compound were isolated from Portulaca oleracea L., and their anti-inflammatory and anticholinesterase bioactivities were studied. This research expands the potential applications of similar compounds in medical and biochemical fields (Song et al., 2023).

Protein Interaction Studies

The molecular interaction between human serum albumin (HSA) and synthesized uridine derivatives was studied. This research is crucial for understanding drug-binding mechanisms and developing new pharmaceuticals (Dubey et al., 2020).

Biological Activity Studies

The compound's chiral isomers were studied for their activity in various biological systems, highlighting the importance of stereochemistry in biological interactions (Temple and Rener, 1992).